Cas no 2171832-41-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid
• CAS No: 2171832-41-8
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6455611
• PubChem ID: 165529607
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-fluorobenzoic acid
• 2171832-41-8
• EN300-1493028

• Inchi： 1S/C26H23FN2O5/c1-26(2,24(32)28-22-13-15(27)11-12-20(22)23(30)31)29-25(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21H,14H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： NKYBXFHXHUYSCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid

Compound CAS No 2171832-41-8: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic Acid

The compound with CAS No 2171832-41-8, named 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structure and promising applications in drug development and advanced materials. The molecule combines a fluorenylmethoxycarbonyl (Fmoc) group, a 4-fluorobenzoic acid moiety, and a methylpropanamido substituent, creating a versatile platform for further chemical modifications.

The Fmoc group is a well-known protecting group in peptide synthesis, offering stability and ease of removal under specific conditions. Its presence in this compound suggests potential applications in peptide-based drug delivery systems or as a building block for more complex molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the bioavailability of peptide drugs, making this compound a valuable asset in medicinal chemistry research.

The 4-fluorobenzoic acid moiety introduces electronic and steric effects that can influence the compound's reactivity and solubility. Fluorine substitution is known to enhance the lipophilicity of aromatic compounds, which is advantageous for drug design as it can improve membrane permeability. Furthermore, the carboxylic acid group provides versatility for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

The methylpropanamido substituent adds another layer of complexity to the molecule's structure. This group can act as a directing unit for additional chemical transformations or serve as a scaffold for attaching other functional groups. Recent advancements in asymmetric synthesis have demonstrated how such substituents can be exploited to create enantiomerically pure compounds, which are critical for pharmaceutical applications.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight modern organic chemistry techniques. The synthesis typically begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the methylpropanamido and 4-fluorobenzoic acid groups. Researchers have recently explored greener synthetic routes, such as using microwave-assisted synthesis or enzymatic catalysis, to improve yield and reduce environmental impact.

Recent studies have focused on evaluating the biological activity of this compound and its derivatives. In vitro assays have shown promising results in inhibiting key enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, computational modeling has been employed to predict the molecule's binding affinity to target proteins, providing insights into its mechanism of action.

In terms of applications beyond medicine, this compound has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics or as a precursor for advanced polymers. Researchers are currently investigating its potential as an electron transport material in organic light-emitting diodes (OLEDs), where its electronic properties could enhance device efficiency.

The integration of cutting-edge research techniques with traditional synthetic methods has positioned this compound at the forefront of chemical innovation. As interdisciplinary collaborations continue to grow, it is anticipated that new discoveries will further unlock the potential of CAS No 2171832-41-8 in diverse scientific domains.